Cas no 1211583-05-9 (2-Bromo-3-methyl-isonicotinic Acid)

• Product Name: 2-Bromo-3-methyl-isonicotinic Acid
• CAS No: 1211583-05-9
• MF: C₇H₆BrNO₂
• MW: 216.032
• MDL: MFCD16610192
• CID: 2102137
• PubChem ID: 53430530
• Update Time: 2024-11-03

2-Bromo-3-methyl-isonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methylisonicotinic acid
• 2-Bromo-3-methyl-isonicotinic acid
• 2-bromo-3-methyl-4-Pyridinecarboxylic acid
• D72094
• 2-bromo-3-methylpyridine-4-carboxylic acid
• CS-16367
• 1211583-05-9
• DB-364742
• MFCD16610192
• SB31771
• AKOS027323348
• SCHEMBL112760
• 2-Bromo-3-methylisonicotinicacid
• CS-0096140
• 2-Bromo-3-methyl-isonicotinic Acid

• MDL： MFCD16610192
• Inchi： InChI=1S/C7H6BrNO2/c1-4-5(7(10)11)2-3-9-6(4)8/h2-3H,1H3,(H,10,11)
• InChI Key： DJJXVMXWNYUNQT-UHFFFAOYSA-N
• SMILES： CC1=C(C=CN=C1Br)C(=O)O

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų